Cas no 1596788-81-6 (1-(1-Aminocyclopropyl)propan-1-one)

• Product Name: 1-(1-Aminocyclopropyl)propan-1-one
• CAS No: 1596788-81-6
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 5291197
• Update Time: 2025-05-21

1-(1-Aminocyclopropyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclopropyl)propan-1-one
• 1-Propanone, 1-(1-aminocyclopropyl)-
• 1-(1-Aminocyclopropyl)propan-1-one

• Inchi： 1S/C6H11NO/c1-2-5(8)6(7)3-4-6/h2-4,7H2,1H3
• InChI Key： JMIZXRPWLANTNH-UHFFFAOYSA-N
• SMILES： O=C(CC)C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: -0.1
• Topological Polar Surface Area: 43.1

Additional information on 1-(1-Aminocyclopropyl)propan-1-one

Introduction to 1-(1-Aminocyclopropyl)Propan-1-One (CAS No. 1596788-81-6)

1-(1-Aminocyclopropyl)Propan-1-One is a unique organic compound with the CAS registry number 1596788-81-6. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a cyclopropane ring substituted with an amino group and a ketone functional group, making it a versatile building block for further chemical modifications.

The synthesis of 1-(1-Aminocyclopropyl)Propan-1-One involves advanced organic chemistry techniques, such as cyclopropanation reactions and ketone formation. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on green chemistry approaches, utilizing catalysts and solvent systems that minimize environmental impact while maintaining efficiency.

One of the most promising applications of 1-(1-Aminocyclopropyl)Propan-1-One lies in its use as an intermediate in drug discovery. The compound's structure allows for easy functionalization, enabling the creation of diverse bioactive molecules. For instance, its amino group can be modified to introduce pharmacophores that target specific biological pathways, making it a valuable tool in medicinal chemistry.

In addition to pharmaceutical applications, 1-(Aminocyclopropyl)Propanone has shown potential in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been explored in recent studies. The compound's stability and reactivity make it an ideal candidate for developing environmentally friendly agricultural chemicals that are both effective and sustainable.

The unique electronic properties of Cyclopropyl Propanone Derivatives have also sparked interest in materials science. Researchers are investigating their use in the development of advanced polymers and coatings with tailored mechanical and thermal properties. The cyclopropane ring's strain energy contributes to the compound's reactivity, which can be harnessed to create innovative materials for industrial applications.

From a toxicological perspective, understanding the safety profile of Aminocyclopropyl Propanone is crucial for its widespread use. Recent toxicity studies have provided insights into its potential risks and mechanisms of action. These findings are essential for regulatory compliance and ensuring safe handling practices in industrial settings.

Looking ahead, the continued exploration of Aminocyclopropane Ketone Derivatives is expected to unlock new possibilities across multiple disciplines. Collaborative efforts between chemists, biologists, and engineers will undoubtedly drive further innovation, positioning CAS No. 1596788-81-6 as a key player in modern chemical research.